Cas no 868968-74-5 (N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide is a structurally complex heterocyclic compound featuring a triazolopyridazine core linked to a dimethoxyphenyl acetamide moiety via a sulfanyl bridge. This compound exhibits potential as a bioactive molecule due to its unique scaffold, which combines electron-rich aromatic systems with a fused triazole-pyridazine heterocycle. The presence of multiple functional groups, including methoxy and pyridinyl substituents, enhances its binding affinity and selectivity in pharmacological applications. Its sulfur-containing linker further improves solubility and metabolic stability. This compound is of interest in medicinal chemistry for the development of targeted therapeutics, particularly in areas requiring modulation of enzyme or receptor interactions.
N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide structure
868968-74-5 structure
Product Name:N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
CAS No:868968-74-5
MF:C20H18N6O3S
MW:422.460321903229
CID:5860152
PubChem ID:16194876
Update Time:2025-06-03

N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,5-dimethoxyphenyl)-2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
    • F1835-0280
    • N-(2,5-dimethoxyphenyl)-2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
    • HMS2737P18
    • N-(2,5-dimethoxyphenyl)-2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
    • SMR000323609
    • SR-01000142503-1
    • MLS000624301
    • AKOS024612798
    • 868968-74-5
    • CHEMBL1545182
    • SR-01000142503
    • N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
    • Inchi: 1S/C20H18N6O3S/c1-28-14-5-6-16(29-2)15(10-14)22-18(27)12-30-19-8-7-17-23-24-20(26(17)25-19)13-4-3-9-21-11-13/h3-11H,12H2,1-2H3,(H,22,27)
    • InChI Key: LMHDLOQHOBUZEB-UHFFFAOYSA-N
    • SMILES: C(NC1=CC(OC)=CC=C1OC)(=O)CSC1=NN2C(C3=CC=CN=C3)=NN=C2C=C1

Computed Properties

  • Exact Mass: 422.11610963g/mol
  • Monoisotopic Mass: 422.11610963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 129Ų

N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Pricemore >>

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Additional information on N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

Introduction to N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS no. 868968-74-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest.

The molecular structure of N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of a pyridin-3-yl substituent and a 1,2,4-triazole ring moiety contributes to its distinctive chemical properties. These structural elements not only influence the compound's reactivity but also play a crucial role in its interaction with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide has emerged as a promising candidate in this context. Its ability to interact with specific enzymes and receptors has been explored in several preclinical studies, suggesting its potential as an active pharmaceutical ingredient (API).

The synthesis of N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the aromatic ring system followed by the introduction of the heterocyclic moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The biological activity of N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bp

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